Cas no 3752-25-8 (3-(2-chlorophenyl)prop-2-enoic acid)

• Product Name: 3-(2-chlorophenyl)prop-2-enoic acid
• CAS No: 3752-25-8
• MF: C₉H₇ClO₂
• MW: 182.60368180275
• MDL: MFCD00004372
• CID: 44461
• PubChem ID: 700642
• Update Time: 2025-04-18

3-(2-chlorophenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chlorophenyl)acrylic acid
• 3-(2-Chlorophenyl)propenoic acid
• Chlorocinnamicacid
• 2-Chlorocinnamic acid,predominantly trans
• 2-Chlorocinnamic Acid
• (2E)-3-(2-CHLOROPHENYL)ACRYLIC ACID
• o-Chlorocinnamic Acid
• 2-Chlorophenylacetic acid
• 2-CLOROCINNAMIC ACID
• o-chloro-cinnamicaci
• RARECHEM BK HC T319
• CINNAMIC ACID, o-CHLORO-
• (2E)-3-(2-chlorophenyl)prop-2-enoic acid
• 2-Propenoic acid, 3-(2-chlorophenyl)-
• (E)-o-Chlorocinnamic acid
• (E)-3-(2-Chlorophenyl)acrylic acid
• 3-(2-chlorophenyl)prop-2-enoic acid
• (2E)-3-(2-Chlorophenyl)-2-propenoic acid
• 3-(2-Chlorophenyl)-2-propenoic acid
• 2-(2-Chlorophenyl)propenoic acid
• KJRRTHHN
• KJRRTHHNKJBVBO-AATRIKPKSA-N
• 3-(2-chloro-phen
• (E)-3-(2-chlorophenyl)prop-2-enoic acid
• NS00041921
• SR-01000597224
• 2-Propenoic acid, 3-(2-chlorophenyl)-, (2E)-
• NSC 52173
• WLN: QV1U1R BG
• NCGC00342482-01
• Z57264035
• A823724
• NSC-98547
• (E)-3-(2-chlorophenyl) acrylic acid
• (2E)-3-(2-Chlorophenyl)-2-propenoic acid #
• SCHEMBL211297
• 3752-25-8
• NSC-52173
• F0850-6845
• InChI=1/C9H7ClO2/c10-8-4-2-1-3-7(8)5-6-9(11)12/h1-6H,(H,11,12)/b6-5
• NSC52173
• BRN 1365198
• NSC-98548
• NSC98548
• NSC98547
• 3-(2-chloro-phenyl)-acrylic acid
• trans-2-chlorocinnamic acid
• NSC 4792
• MFCD00004372
• o-Chlorzimtsaure
• EN300-18175
• AKOS000263334
• HY-W016366
• AC7821
• EN300-740210
• EINECS 213-363-7
• (E)-3-(2-chloro-phenyl)-acrylic acid
• AB00625913-03
• 4513-41-1
• W-106530
• E-3-(2-chlorophenyl)propenoic acid
• LT5X82W7YR
• 2-Chlorocinnamic acid, predominantly trans
• AMY3960
• CS-11041
• (E)-3-(2-Chlorophenyl)acrylicacid
• F87597
• NSC4792
• SR-01000597224-1
• 2-[2-Chlorophenyl]propenoic acid
• 2-Chlorocinnamicacid
• EINECS 223-154-2
• NSC-4792
• 939-58-2
• CS-W017082
• DTXSID301035497
• ALBB-006017
• STK397301
• BBL036324

• MDL： MFCD00004372
• Inchi： 1S/C9H7ClO2/c10-8-4-2-1-3-7(8)5-6-9(11)12/h1-6H,(H,11,12)/b6-5+
• InChI Key： KJRRTHHNKJBVBO-AATRIKPKSA-N
• SMILES： ClC1C=CC=CC=1/C=C/C(=O)O
• BRN： 1365198

Computed Properties

• Exact Mass: 182.01300
• Monoisotopic Mass: 182.013457
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: White powder
• Density: 1.2377 (rough estimate)
• Melting Point: 210.0 to 213.0 deg-C
• Boiling Point: 260.71°C (rough estimate)
• Flash Point: 148.3℃
• Refractive Index: 1.5426 (estimate)
• PSA: 37.30000
• LogP: 2.43780
• pka: 4.23(at 25℃)

3-(2-chlorophenyl)prop-2-enoic acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• WGK Germany：3
• Hazard Category Code： R20/21/22
• Safety Instruction： S36
• RTECS：GD8450000
• Hazardous Material Identification：
• Safety Term：S36
• Risk Phrases：R20/21/22
• Storage Condition：Store in a cool, dry place. Store in tightly closed containers.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters